Cas no 2171668-49-6 (3-(1-cyclopropylbutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-cyclopropylbutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171668-49-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6035238
• PubChem ID: 165535941
• Update Time: 2025-05-21

3-(1-cyclopropylbutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclopropylbutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1-cyclopropylbutan-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1515318
• 2171668-49-6

• Inchi： 1S/C26H30N2O5/c1-2-17(13-16-11-12-16)27-25(31)23(14-24(29)30)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VALPQEDIRONSIL-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)CC1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1-cyclopropylbutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(1-Cyclopropylbutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound 3-(1-cyclopropylbutan-2-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid, identified by the CAS number 2171668-49-6, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is notable for its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanoic acid moiety. The combination of these functional groups makes it a valuable substrate for research in drug discovery and peptide synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, suggests that this compound may play a role in the construction of bioactive molecules with tailored properties. The cyclopropyl group, on the other hand, is known to confer unique steric and electronic properties to molecules, potentially enhancing their biological activity or stability.

The synthesis of 3-(1-cyclopropylbutan-2-yl)carbamoyl derivatives has been an area of active research, with chemists exploring various strategies to optimize the yield and purity of these compounds. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological systems.

In terms of applications, this compound has shown promise in peptide-based drug design. The propanoic acid moiety can serve as a versatile platform for attaching additional functional groups or linking to other biomolecules. Furthermore, the Fmoc group provides a convenient handle for controlling the reactivity of the amine functionality during synthesis, making it an ideal candidate for multi-component reactions and combinatorial chemistry.

From a structural perspective, the molecule's backbone consists of a central propanoic acid unit flanked by two amide groups. One amide is derived from a 1-cyclopropylbutan-2-yl group, while the other is protected by the Fmoc group. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which could influence its solubility, bioavailability, and interactions with biological targets.

Recent research has also focused on understanding the pharmacokinetic properties of similar compounds. Studies have demonstrated that substituents like cyclopropyl groups can significantly affect drug absorption and metabolism. Given this compound's structural complexity, it is likely that further investigations into its pharmacokinetic profile will be essential for determining its suitability as a drug candidate.

In conclusion, 3-(1-cyclopropylbutan-2-yl)carbamoyl-{(9H-fluoren-9-yl)methoxycarbonylamino}-propanoic acid represents an intriguing molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to the field of medicinal chemistry.